- One-step hydroxylation of aryl and heteroaryl fluorides using mechanochemistry, Green Chemistry, 2022, 24(4), 1469-1473
Cas no 96530-75-5 (4-Fluoropyridin-2-ol)
4-Fluoropyridin-2-ol structure
Product Name:4-Fluoropyridin-2-ol
CAS No:96530-75-5
MF:C5H4FNO
MW:113.089764595032
MDL:MFCD04114169
CID:800372
PubChem ID:338459
Update Time:2024-10-25
4-Fluoropyridin-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoropyridin-2-ol
- 2(1H)-Pyridinone,4-fluoro-
- 2-HYDROXY-4-FLUOROPYRIDINE
- 4-fluoro-1H-pyridin-2-one
- 4-fluoropyridin-2(1H)-one
- 4-fluoro-2-hydroxypyridine
- 4-fluoro-2-pyridone
- 4-fluoropyrid-2-one
- 4-fluoro-2(1H)-pyridinone
- 4-fluoro-1,2-dihydropyridin-2-one
- 2(1H)-Pyridinone, 4-fluoro-
- 4-fluoropyridinone
- NSC361063
- 4-fluoro-2-pyridinol
- 4-fluoranyl-1H-pyridin-2-one
- XSRUCRGHYLPMHK-UHFFFAOYSA-N
- VP14299
- NS
- 4-Fluoro-2(1H)-pyridinone (ACI)
- NSC 361063
- J-515420
- DTXSID30320546
- NSC-361063
- DB-008817
- AKOS006351263
- SCHEMBL608871
- MFCD07437952
- CS-W018838
- 96530-75-5
- SCHEMBL9314832
- AKOS005138007
- DS-11205
- SY112598
-
- MDL： MFCD04114169
- Inchi： 1S/C5H4FNO/c6-4-1-2-7-5(8)3-4/h1-3H,(H,7,8)
- InChI Key： XSRUCRGHYLPMHK-UHFFFAOYSA-N
- SMILES： O=C1NC=CC(F)=C1
Computed Properties
- Exact Mass: 113.02800
- Monoisotopic Mass: 113.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 29.1
Experimental Properties
- Density: 1.26
- Boiling Point: 251.7°C at 760 mmHg
- Flash Point: 106°C
- Refractive Index: 1.508
- PSA: 33.12000
- LogP: 0.92630
4-Fluoropyridin-2-ol Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C
4-Fluoropyridin-2-ol Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Fluoropyridin-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CK563-5g |
4-Fluoropyridin-2-ol |
96530-75-5 | 97% | 5g |
2962.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CK563-1g |
4-Fluoropyridin-2-ol |
96530-75-5 | 97% | 1g |
871.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CK563-50mg |
4-Fluoropyridin-2-ol |
96530-75-5 | 97% | 50mg |
92.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CK563-200mg |
4-Fluoropyridin-2-ol |
96530-75-5 | 97% | 200mg |
271.0CNY | 2021-08-04 | |
| TRC | F596313-25mg |
4-Fluoropyridin-2-ol |
96530-75-5 | 25mg |
$81.00 | 2023-05-18 | ||
| TRC | F596313-50mg |
4-Fluoropyridin-2-ol |
96530-75-5 | 50mg |
$133.00 | 2023-05-18 | ||
| TRC | F596313-100mg |
4-Fluoropyridin-2-ol |
96530-75-5 | 100mg |
$196.00 | 2023-05-18 | ||
| TRC | F596313-250mg |
4-Fluoropyridin-2-ol |
96530-75-5 | 250mg |
$345.00 | 2023-05-18 | ||
| Fluorochem | 077312-250mg |
4-Fluoropyridin-2-ol |
96530-75-5 | 95% | 250mg |
￡34.00 | 2022-03-01 | |
| Fluorochem | 077312-1g |
4-Fluoropyridin-2-ol |
96530-75-5 | 95% | 1g |
￡89.00 | 2022-03-01 |
4-Fluoropyridin-2-ol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Potassium hydroxide , Zirconium dioxide , 18-Crown-6 ; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water ; pH 5 - 6
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water ; pH 5 - 6
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Pyridine, hydrofluoride (1:1) ; 0 °C; 0 °C → -20 °C
1.2 Reagents: tert-Butyl nitrite ; -20 °C; 0.5 h, -20 °C; 2 h, -20 °C → rt; 1 h, 60 °C
1.2 Reagents: tert-Butyl nitrite ; -20 °C; 0.5 h, -20 °C; 2 h, -20 °C → rt; 1 h, 60 °C
Reference
- Concise Entries to 4-Halo-2-pyridones and 3-Bromo-4-halo-2-pyridones, Synlett, 2016, 27(1), 67-69
Production Method 3
Reaction Conditions
1.1 Reagents: Trimethylsilyl iodide Solvents: Dichloromethane
Reference
- Fluorinated heterocyclic compounds. 4-Fluoro-2-pyridone, Journal of Heterocyclic Chemistry, 1985, 22(1), 145-7
Production Method 4
Reaction Conditions
Reference
- 4-Heterocyclyl-2,2-dimethyl-3-chromanol derivatives as antihypertensives and antiarrhythmics, their preparation, and formulations containing them, European Patent Organization, , ,
4-Fluoropyridin-2-ol Raw materials
4-Fluoropyridin-2-ol Preparation Products
4-Fluoropyridin-2-ol Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
96530-75-5 (4-Fluoropyridin-2-ol) Related Products
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- 1227593-99-8(4-fluoro-5-methyl-1H-pyridin-2-one)
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